Cas no 2639456-55-4 (tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate)

Tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its bifunctional reactivity due to the presence of both an amine and a triazole carboxylate ester. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise functionalization. The cyclobutyl scaffold contributes to conformational rigidity, which can be advantageous in medicinal chemistry for optimizing ligand-receptor interactions. This compound is commonly employed in the preparation of pharmacologically active molecules, including protease inhibitors and kinase modulators, where its structural features enable precise molecular tuning. Its synthetic utility is further underscored by compatibility with click chemistry and peptide coupling methodologies.
tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate structure
2639456-55-4 structure
Product Name:tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate
CAS No:2639456-55-4
MF:C12H20N4O2
MW:252.312802314758
CID:5666558
PubChem ID:165900823
Update Time:2025-10-18

tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2639456-55-4
    • EN300-27730081
    • EN300-27726537
    • tert-butyl 1-{[(1r,3r)-3-aminocyclobutyl]methyl}-1H-1,2,3-triazole-4-carboxylate
    • tert-butyl 1-[(3-aminocyclobutyl)methyl]-1H-1,2,3-triazole-4-carboxylate
    • 2639405-22-2
    • tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate
    • Inchi: 1S/C12H20N4O2/c1-12(2,3)18-11(17)10-7-16(15-14-10)6-8-4-9(13)5-8/h7-9H,4-6,13H2,1-3H3
    • InChI Key: QNALVJAVKUETDB-UHFFFAOYSA-N
    • SMILES: O(C(C1=CN(CC2CC(C2)N)N=N1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 252.15862589g/mol
  • Monoisotopic Mass: 252.15862589g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 83Ų

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Additional information on tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate

Research Brief on tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2639456-55-4)

The compound tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate (CAS: 2639456-55-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of this compound as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of both a triazole and an aminocyclobutyl moiety in its structure makes it a valuable scaffold for the development of targeted therapeutics, particularly in the areas of oncology and infectious diseases. Researchers have employed advanced synthetic techniques, including click chemistry and cycloaddition reactions, to optimize the production of this compound with high yield and purity.

In vitro and in vivo studies have demonstrated that tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate exhibits promising pharmacological properties. For instance, it has shown moderate inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy. Additionally, its structural features suggest potential utility as a building block for the development of prodrugs and drug delivery systems, further expanding its applicability in pharmaceutical research.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic profile. Ongoing research is focused on exploring its interactions with various biological targets and improving its bioavailability through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl 1-(3-aminocyclobutyl)methyl-1H-1,2,3-triazole-4-carboxylate represents a promising candidate for further investigation in drug development. Its unique chemical structure and biological activity make it a valuable tool for advancing our understanding of disease mechanisms and developing novel therapeutic strategies. Future studies should prioritize the optimization of its synthetic routes and the evaluation of its efficacy in preclinical models to fully realize its potential.

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